Cas no 31044-59-4 (Diethoxy(phenyl)borane)
Diethoxy(phenyl)borane structure
Product Name:Diethoxy(phenyl)borane
CAS No:31044-59-4
MF:C10H15BO2
MW:178.035903215408
CID:1445229
PubChem ID:5326085
Update Time:2025-04-20
Diethoxy(phenyl)borane Chemical and Physical Properties
Names and Identifiers
-
- diethyl phenylboronate
- boronic acid, B-phenyl-, diethyl ester
- diethoxy(phenyl)borane
- diethylphenyl boronic acid
- phenylboronic acid diethyl ester
- starbld0026501
- InChI=1/C10H15BO2/c1-3-12-11(13-4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H
- 31044-59-4
- SCHEMBL907509
- CAOIGWWEZIPBGE-UHFFFAOYSA-N
- Diethoxy(phenyl)borane
-
- Inchi: 1S/C10H15BO2/c1-3-12-11(13-4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
- InChI Key: CAOIGWWEZIPBGE-UHFFFAOYSA-N
- SMILES: O(B(C1C=CC=CC=1)OCC)CC
Computed Properties
- Exact Mass: 177.12015
- Monoisotopic Mass: 178.1165099 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
- Molecular Weight: 178.04
Experimental Properties
- PSA: 18.46
Diethoxy(phenyl)borane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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